![molecular formula C17H25N3O2 B2758750 N1-ethyl-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide CAS No. 955774-97-7](/img/structure/B2758750.png)
N1-ethyl-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-ethyl-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide, also known as ETO, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. ETO is a member of the oxalamide family of compounds, which are known for their diverse range of biochemical and physiological effects. In
Scientific Research Applications
Orexin Receptor Antagonism
N1-ethyl-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide may play a role in modulating sleep-wake cycles through orexin receptor antagonism. Research suggests that blocking orexin-2 receptors can initiate and prolong sleep, involving the histaminergic system and possibly dopaminergic neurotransmission (Dugovic et al., 2009).
Antimicrobial and Antifungal Properties
The compound shows potential in antimicrobial and antifungal applications. A study on hydroxyquinolines, closely related to tetrahydroquinolines, demonstrated significant inhibition of bacterial and fungal growth (Ahmed et al., 2006).
Potential Anticancer Agents
Synthesized derivatives of tetrahydroquinolines, which are structurally similar to N1-ethyl-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide, have been evaluated for antitumor activities. These derivatives exhibited moderate to high levels of antitumor activities in vitro (Fang et al., 2016).
Ocular Hypotensive Action
In ocular studies, analogs of tetrahydroquinoline showed potential in reducing intraocular pressure, indicating possible application in glaucoma treatment (Pamulapati & Schoenwald, 2011).
Dopamine Agonist Properties
The compound’s structural relatives, N-alkyl-tetrahydroisoquinolines, have been studied for their dopamine-like ability to dilate the renal artery, indicating potential in treating disorders related to dopamine dysregulation (Jacob et al., 1981).
Synthesis and Characterization
The synthesis, characterization, and reactivity studies of tetrahydroquinoline derivatives provide insights into the chemical properties and potential applications of N1-ethyl-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide (Guillou et al., 1998).
properties
IUPAC Name |
N-ethyl-N'-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O2/c1-3-18-16(21)17(22)19-10-9-13-7-8-15-14(12-13)6-5-11-20(15)4-2/h7-8,12H,3-6,9-11H2,1-2H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AORIRTNUYVXVTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C(=O)NCCC1=CC2=C(C=C1)N(CCC2)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-ethyl-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.